Cas no 108149-59-3 (Acetic acid,2-[2-[2-(4-nonylphenoxy)ethoxy]ethoxy]-)

Acetic acid,2-[2-[2-(4-nonylphenoxy)ethoxy]ethoxy]- structure
108149-59-3 structure
Product Name:Acetic acid,2-[2-[2-(4-nonylphenoxy)ethoxy]ethoxy]-
CAS No:108149-59-3
MF:C21H34O5
MW:366.49166727066
CID:178980
PubChem ID:86284
Update Time:2025-04-19

Acetic acid,2-[2-[2-(4-nonylphenoxy)ethoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[2-[2-(4-nonylphenoxy)ethoxy]ethoxy]-
    • Aceticacid, [2-[2-(4-nonylphenoxy)ethoxy]ethoxy]- (9CI)
    • 2-[2-[2-(4-nonylphenoxy)ethoxy]ethoxy]acetic acid
    • (2-(2-(4-Nonylphenoxy)ethoxy)ethoxy)acetic acid
    • 108149-59-3
    • Nonylphenol-2-ethoxy carboxylate
    • NP2EC
    • DTXSID00148436
    • NS00098414
    • Acetic acid, (2-(2-(4-nonylphenoxy)ethoxy)ethoxy)-
    • 4-nonylphenoxy diethoxy acetic acid (NP3EC)
    • Inchi: 1S/C21H34O5/c1-2-3-4-5-6-7-8-9-19-10-12-20(13-11-19)26-17-16-24-14-15-25-18-21(22)23/h10-13H,2-9,14-18H2,1H3,(H,22,23)
    • InChI Key: JYQIQTZWGQBTGK-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCC(=O)O)C1C=CC(=CC=1)CCCCCCCCC

Computed Properties

  • Exact Mass: 366.24072
  • Monoisotopic Mass: 366.240624
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 17
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65
  • XLogP3: 5.8

Experimental Properties

  • Density: 1.042
  • Boiling Point: 510.7°C at 760 mmHg
  • Flash Point: 169.7°C
  • Refractive Index: 1.498
  • PSA: 64.99
  • LogP: 4.47630
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